Cas no 30360-83-9 (1,3,5-Triazine-2,4-diamine,6-(butylthio)-)
30360-83-9 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(butylthio)-
CAS No:30360-83-9
MF:C7H13N5S
MW:199.276618719101
CID:308247
Update Time:2024-01-28
1,3,5-Triazine-2,4-diamine,6-(butylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Triazine-2,4-diamine,6-(butylthio)-
- 1,3,5-Triazine-2,4-diamine, 6-(butylthio)-
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- Inchi: 1S/C7H13N5S/c1-2-3-4-13-7-11-5(8)10-6(9)12-7/h2-4H2,1H3,(H4,8,9,10,11,12)
- InChI Key: IITRFWQTTFXWAY-UHFFFAOYSA-N
- SMILES: N1=C(SCCCC)N=C(N)N=C1N
Computed Properties
- Exact Mass: 199.08939
- Monoisotopic Mass: 199.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.28
- Boiling Point: 463.9°Cat760mmHg
- Flash Point: 234.3°C
- Refractive Index: 1.611
- PSA: 90.71
- pka: 4.16±0.10(Predicted)
1,3,5-Triazine-2,4-diamine,6-(butylthio)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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